1-Iodoethyl 2,2-dimethylpropanoate

• CAS No.: 80195-78-4
• Molecular Formula: C7H13IO2
• Molecular Weight: 256.08 g/mol
• IUPAC Name: 1-iodoethyl 2,2-dimethylpropanoate
• InChI: InChI=1S/C7H13IO2/c1-5(8)10-6(9)7(2,3)4/h5H,1-4H3
• InChI Key: NVEOVONPLNPXMB-UHFFFAOYSA-N
• Canonical SMILES: CC(OC(=O)C(C)(C)C)I

Description

1-Iodoethyl 2,2-dimethylpropanoate is an organoiodine ester featuring a 2,2-dimethylpropanoate (pivalate) backbone and an iodoethyl substituent. The 2,2-dimethylpropanoate group is known for steric bulk and stability, which can influence reactivity and applications in organic synthesis, such as serving as a protecting group or intermediate in nucleophilic substitutions.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following table highlights key structural differences and similarities between 1-iodoethyl 2,2-dimethylpropanoate and related esters/organophosphorus compounds:

Compound Name	Substituent/Functional Group	Key Properties/Applications	Reference
1-Iodoethyl 2,2-dimethylpropanoate	Iodoethyl + pivalate ester	Potential for nucleophilic substitution; high leaving-group ability (iodine)	—
3-Chloro-2-hydroxy-1-propyl 2,2-dimethylpropanoate	Chloro-hydroxypropyl + pivalate ester	Synthesized via hydrolysis/cyclization (62% yield); used in dissymmetric chlorohydrin production
O-(2,2-Dimethylpropyl) methylphosphonothioate	Pivalate + phosphonothioate	Organophosphorus structure; likely pesticidal/nerve agent applications
O-1-Isopropyl-2-methylpropyl N,N-dimethylphosphoramidocyanidate	Isopropyl-methylpropyl + phosphoramidocyanidate	High steric hindrance; potential neurotoxic agent

Key Observations:

• Reactivity: The iodoethyl group in 1-iodoethyl 2,2-dimethylpropanoate likely confers superior leaving-group ability compared to the chloro-hydroxypropyl group in 3-chloro-2-hydroxy-1-propyl 2,2-dimethylpropanoate. This makes the former more reactive in SN2 reactions or metal-catalyzed couplings.
• Steric Effects: All compounds share the 2,2-dimethylpropanoate group, which provides steric protection. However, bulkier substituents (e.g., isopropyl-methylpropyl in ) may reduce reactivity in sterically sensitive reactions .
• Synthetic Utility: The 62% yield reported for 3-chloro-2-hydroxy-1-propyl 2,2-dimethylpropanoate suggests that pivalate esters are stable under harsh conditions (115°C, 48 hours in 1,4-dioxane), implying similar robustness for the iodoethyl analog .

Stability and Reactivity Trends

• Thermal Stability: The pivalate group’s stability is evident in the synthesis of 3-chloro-2-hydroxy-1-propyl 2,2-dimethylpropanoate under prolonged heating. By extension, 1-iodoethyl 2,2-dimethylpropanoate may exhibit comparable thermal resilience, though iodine’s sensitivity to light or radical decomposition could necessitate dark/anaerobic conditions .
• Hydrolytic Sensitivity: Organophosphorus analogs like O-(2,2-dimethylpropyl) methylphosphonothioate () may hydrolyze more readily due to the phosphonothioate group, whereas the ester linkage in 1-iodoethyl 2,2-dimethylpropanoate might be less prone to hydrolysis under neutral conditions .